4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride

Specification

• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.63 g/mol
• IUPAC Name: 4-(aminomethyl)-6-methyl-1H-pyridin-2-one;hydrochloride
• Standard InChI: InChI=1S/C7H10N2O.ClH/c1-5-2-6(4-8)3-7(10)9-5;/h2-3H,4,8H2,1H3,(H,9,10);1H
• Standard InChI Key: IRGNIEGTYDJKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1)CN.Cl

Introduction

Structural and Chemical Properties

Molecular Architecture

4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride (IUPAC name: 4-(aminomethyl)-6-methyl-1H-pyridin-2-one;hydrochloride) features a partially saturated pyridine ring system. The 1,2-dihydropyridin-2-one moiety introduces a ketone group at position 2, while the aminomethyl (-CH2NH2) and methyl (-CH3) substituents occupy positions 4 and 6, respectively. The hydrochloride salt formation protonates the aminomethyl group, improving aqueous solubility and crystallinity.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C7H11ClN2O
Molecular Weight	174.63 g/mol
InChI Key	IRGNIEGTYDJKKB-UHFFFAOYSA-N
Canonical SMILES	CC1=CC(=CC(=O)N1)CN.Cl
PubChem CID	122236521

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton environments. The 1H NMR spectrum (DMSO-d6) exhibits a singlet at δ 5.97 ppm for the pyridinone ring proton, while the aminomethyl group’s protons resonate as a broad singlet at δ 8.04 ppm due to hydrochloride salt formation. The methyl groups at positions 4 and 6 appear as singlets at δ 2.21 and 2.16 ppm, respectively. Mass spectrometry (ESI-MS) confirms the molecular ion peak at m/z 149.1 [M+H]+ for the free base, consistent with the molecular formula C7H10N2O.

Synthesis and Optimization

Mannich Reaction Pathway

The primary synthetic route involves the Mannich reaction, utilizing 4-methylpyridine and formaldehyde as starting materials. This one-pot reaction introduces the aminomethyl group via nucleophilic addition to the pyridine ring, followed by cyclization to form the dihydropyridinone core. Key steps include:

• Condensation: Formaldehyde reacts with 4-methylpyridine in the presence of ammonium chloride, forming an iminium intermediate.

• Cyclization: Intramolecular nucleophilic attack by the pyridine nitrogen generates the 1,2-dihydropyridin-2-one scaffold.

• Salt Formation: Treatment with hydrochloric acid yields the hydrochloride salt, enhancing crystallinity.

Reaction Conditions:

• Temperature: 50–80°C

• Catalyst: Ammonium chloride or acetic acid

• Solvent: Methanol or ethanol

• Yield: 75–90% after recrystallization.

Mechanistic Insights and Biological Activity

Enzyme Inhibition Mechanisms

The aminomethyl group facilitates hydrogen bonding with biological targets. Molecular docking studies suggest that 4-(Aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride inhibits enhancer of zeste homolog 2 (EZH2), a histone methyltransferase overexpressed in cancers. The compound’s planar pyridinone ring aligns with EZH2’s substrate-binding pocket, while the aminomethyl group forms hydrogen bonds with Asp669 and Tyr726 residues, disrupting S-adenosylmethionine (SAM) cofactor binding.

Anticancer Activity

Derivatives of this compound exhibit antiproliferative effects against cancer cell lines. For instance, N-((4,6-dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-1-(4-fluorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxamide (D-11), synthesized using 4-(aminomethyl)-6-methyl-1,2-dihydropyridin-2-one hydrochloride as an intermediate, shows IC50 values of 0.8–1.2 µM against breast (MCF-7) and colon (HCT-116) cancer cells.

Applications in Pharmaceutical Development

Building Block for EZH2 Inhibitors

The compound serves as a key intermediate in synthesizing pyrrole-3-carboxamide derivatives, a class of potent EZH2 inhibitors. Coupling the aminomethyl group with carboxylic acid derivatives via peptide bond formation yields molecules with enhanced target affinity and pharmacokinetic profiles.

Table 2: Representative Derivatives and Activities

Derivative	Target	IC50 (µM)	Cancer Cell Line
D-06	EZH2	1.5	MCF-7
D-11	EZH2	0.9	HCT-116

Solubility-Enhancing Agent

As a hydrochloride salt, the compound improves the aqueous solubility of hydrophobic drug candidates. Formulation studies demonstrate its utility in enhancing the bioavailability of poorly soluble anticancer agents by 30–40% compared to free base forms.